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Compound of Interest

Compound Name: Dihydrorhodamine 123

Cat. No.: B035253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cellular and molecular biology, fluorescent probes are indispensable tools

for elucidating complex biological processes. Among these, Dihydrorhodamine 123 (DHR

123) and Rhodamine 123 (Rh 123) are two structurally related yet functionally distinct dyes that

are often a source of confusion. This technical guide provides a comprehensive overview of the

core differences, mechanisms of action, and experimental applications of DHR 123 and Rh

123, enabling researchers to select the appropriate probe and design robust experimental

protocols.

Core Distinctions: A Tale of Two Probes
At its core, the primary difference between Dihydrorhodamine 123 and Rhodamine 123 lies in

their intrinsic fluorescence and their designated roles in cellular assays. DHR 123 is a non-

fluorescent molecule that serves as a probe for detecting reactive oxygen species (ROS). In

contrast, Rhodamine 123 is an intensely fluorescent dye utilized to measure mitochondrial

membrane potential (ΔΨm).

The key to their distinct applications is a simple yet elegant chemical relationship: DHR 123 is

the reduced, non-fluorescent precursor to the fluorescent Rhodamine 123.[1][2] This

conversion is the basis of the DHR 123 assay for ROS detection.
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For ease of comparison, the key quantitative properties of Dihydrorhodamine 123 and its

fluorescent product, Rhodamine 123, are summarized in the table below.

Property
Dihydrorhodamine 123
(DHR 123)

Rhodamine 123 (Rh 123)

Primary Application
Detection of Reactive Oxygen

Species (ROS)

Measurement of Mitochondrial

Membrane Potential (ΔΨm)

Fluorescence Non-fluorescent Fluorescent

Excitation Maximum N/A ~500-515 nm[3][4]

Emission Maximum N/A ~525-536 nm[3][4]

Molar Extinction Coefficient N/A
78,800 M⁻¹cm⁻¹ at 500 nm[3]

[4]

Quantum Yield N/A 0.90

Chemical Formula C₂₁H₁₈N₂O₃ C₂₁H₁₇ClN₂O₃

Molecular Weight 346.38 g/mol 380.82 g/mol

Signaling Pathways and Experimental Workflows
To visually represent the mechanisms and experimental procedures discussed, the following

diagrams have been generated using the DOT language.
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Dihydrorhodamine 123
(Non-fluorescent)

Rhodamine 123
(Fluorescent)

Oxidation

Reactive Oxygen Species (ROS)
(e.g., H₂O₂, ONOO⁻) Oxidizes

Cellular Peroxidases
(e.g., Cytochrome c)

Catalyzes Oxidation

Cell

Mitochondrion

Rhodamine 123 (extracellular)

Rhodamine 123 (accumulated)

Accumulation

Negative Mitochondrial
Membrane Potential (ΔΨm)

Drives

Start: Cell Culture
(Adherent or Suspension)

Stain cells with
Dihydrorhodamine 123

Incubate at 37°C

Detect Fluorescence
(Microscopy, Flow Cytometry, Plate Reader)

Analyze Data:
Increased fluorescence indicates

higher ROS levels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assaygenie.com [assaygenie.com]

2. Peroxynitrite-mediated oxidation of dihydrorhodamine 123 occurs in early stages of
endotoxic and hemorrhagic shock and ischemia-reperfusion injury - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. cdn.gbiosciences.com [cdn.gbiosciences.com]

4. bioquochem.com [bioquochem.com]

To cite this document: BenchChem. [Differentiating Dihydrorhodamine 123 and Rhodamine
123: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035253#difference-between-dihydrorhodamine-123-
and-rhodamine-123]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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